N-(1-ethyl-1H-benzimidazol-2-yl)-N'-phenylthiourea

• IUPAC Name: 1-(1-ethylbenzimidazol-2-yl)-3-phenylthiourea
• InChI: InChI=1S/C16H16N4S/c1-2-20-14-11-7-6-10-13(14)18-15(20)19-16(21)17-12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H2,17,18,19,21)
• InChI Key: VZLSVWVOKBHFSI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1NC(=S)NC3=CC=CC=C3
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol

Description

Molecular Structure Analysis The molecular structure of compounds related to N-(1-ethyl-1H-benzimidazol-2-yl)-N'-phenylthiourea is characterized by specific intramolecular and intermolecular hydrogen bonds, which are critical for the compound's stability and reactivity. For example, the structure and conformation of related amidines were determined by 1H and 13C NMR and X-ray diffraction, revealing important structural features such as intramolecular H-Bonds and space group properties (Raouafi et al., 2007).

Chemical Reactions and Properties The chemical reactions involving N-(1-ethyl-1H-benzimidazol-2-yl)-N'-phenylthiourea and its derivatives are versatile, enabling the synthesis of complex structures and compounds with potential biological activity. For instance, reactions with electrophilic reagents lead to the synthesis of various salts and benzothiazoles, showcasing the compound's reactivity and potential for further chemical transformations (Hartmann et al., 1985).